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Abstract
Flutianil, a cyano-methylene thiazolidine fungicide, exhibits a highly specific and novel

mechanism of action against a wide range of powdery mildew species.[1][2][3][4][5] Classified

under the Fungicide Resistance Action Committee (FRAC) Group U13, its mode of action is

distinct from existing fungicides, making it a valuable tool in resistance management programs.

[1][6] This technical guide provides an in-depth analysis of flutianil's core mechanism, focusing

on its targeted disruption of the haustorium, the primary feeding structure of powdery mildew.

The guide summarizes key quantitative data, details experimental protocols from pivotal

studies, and presents signaling pathways and experimental workflows through Graphviz

diagrams.

Introduction
Powdery mildew is a pervasive plant disease caused by obligate biotrophic fungi of the order

Erysiphales, leading to significant economic losses in numerous crops.[2] The management of

this disease has historically relied on chemical fungicides. However, the emergence of resistant

strains necessitates the development of fungicides with novel modes of action.[7][8] Flutianil
represents a significant advancement in this area, demonstrating high efficacy at low

concentrations and no cross-resistance with other fungicide classes.[1][2][5][9] This document

synthesizes the current understanding of flutianil's mechanism of action, with a focus on the

molecular and morphological changes it induces in powdery mildew.
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Core Mechanism of Action: Targeting the
Haustorium
Flutianil's primary site of action is the haustorium, a specialized fungal structure that

invaginates the host plant cell to absorb nutrients.[7][10] Unlike many fungicides that target

early infection stages, flutianil does not inhibit conidium germination, appressorium formation,

or penetration of the host cell.[1][2][3][4][5] Its inhibitory effects are observed at the point of

haustorium formation and subsequent development of secondary hyphae.[1][2][3][4][5]

Morphological studies using transmission electron microscopy (TEM) have revealed that

flutianil treatment leads to the obscuring of the extra-haustorial matrix and the fungal cell wall

of the haustorium.[7][11][12] This disruption is believed to interfere with the nutrient uptake from

the host plant, ultimately leading to the cessation of fungal growth and development.[1][4][7]

Gene expression analyses through RNA sequencing (RNA-seq) have further elucidated this

mechanism. Flutianil treatment has been shown to down-regulate the expression of specific

genes predominantly expressed in the haustoria, including three sugar transporter genes and

various effector genes.[7][12][13][14] Notably, flutianil does not significantly impact the

expression of genes essential for the general survival of the fungus, highlighting its specific

action on the haustorium's function.[7][12][13][14]

Data Presentation
Table 1: Efficacy of Flutianil Against Various Powdery
Mildew Species
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Powdery
Mildew
Species

Host Crop
Concentration
(mg/L)

Control (%) Reference

Podosphaera

xanthii
Cucumber 10 100 [2][11]

Podosphaera

xanthii
Cucumber 1

>90

(Translaminar)
[2]

Sphaerotheca

fuliginea
Eggplant 10 100 [2]

Erysiphe necator Grape 10 100 [2]

Blumeria

graminis f. sp.

tritici

Wheat 10 100 [2]

Table 2: Curative and Residual Activity of Flutianil on
Podosphaera xanthii

Activity Type
Concentration
(mg/L)

Conditions Control (%) Reference

Curative 10
Applied after

inoculation
High [2][5]

Residual 10
14 days before

inoculation
100 [2]

Rainfastness 10
3 or 24 hours of

rainfall
100 [2]

Experimental Protocols
In Vivo Fungicide Efficacy (Pot Test)
This protocol is adapted from Kimura et al. (2020).[2]
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Plant Cultivation: Grow host plants (e.g., cucumber, wheat) in pots to the appropriate growth

stage (e.g., 1.2-leaf stage for cucumber).

Fungicide Application: Prepare a solution of flutianil at the desired concentration (e.g., 10

mg/L) in a solvent like acetone and dilute with distilled water (<1% acetone v/v).[1] Spray the

solution onto the leaves of the host plants.

Inoculation: Three hours after fungicide treatment, inoculate the plants with a conidial

suspension of the target powdery mildew species (e.g., Podosphaera xanthii at 10^5

conidia/mL).[2] For some species like Blumeria graminis, inoculation can be done by dusting

conidia from infected plants.[2]

Incubation: Maintain the inoculated plants in a greenhouse or growth chamber under

conditions favorable for disease development.

Assessment: After a set period (e.g., 7 days), visually assess the disease severity on the

leaves and calculate the control percentage compared to untreated control plants.

Morphological Analysis using Transmission Electron
Microscopy (TEM)
This protocol is based on the methodology described by Kimura et al. (2021).[7]

Sample Preparation: Inoculate barley plants with Blumeria graminis f. sp. hordei and

incubate for 7 days. Apply a 50 mg/L solution of flutianil to the infected leaves.

Fixation: Two days after treatment, cut small sections of the infected leaves and fix them in a

suitable fixative (e.g., glutaraldehyde and osmium tetroxide).

Dehydration and Embedding: Dehydrate the samples through a graded ethanol series and

embed them in a resin (e.g., Agar Low Viscosity Resin).[12]

Sectioning and Staining: Cut ultrathin sections using an ultramicrotome and stain them with

uranyl acetate and lead citrate.

Observation: Observe the sections under a transmission electron microscope to analyze the

ultrastructural changes in the haustoria.
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Gene Expression Analysis via RNA Sequencing (RNA-
seq)
The following protocol is a summary of the methods used by Kimura et al. (2021).[7]

Sample Collection: Inoculate barley plants with Blumeria graminis f. sp. hordei. Seven days

post-inoculation, treat the plants with 10 mg/L flutianil. Collect leaf samples three days after

treatment.

RNA Extraction: Isolate total RNA from the collected leaf samples containing the fungal

structures.

Library Preparation: Prepare RNA-seq libraries from the extracted RNA using a commercial

kit.

Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform.

Data Analysis: Process the raw sequencing reads to remove low-quality data. Align the reads

to the Blumeria graminis reference genome. Perform differential gene expression analysis to

identify genes that are up- or down-regulated in response to flutianil treatment compared to

an untreated control.
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Caption: Flutianil's targeted action on the powdery mildew infection cycle.
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Caption: Workflow for RNA-seq analysis of flutianil's effect on gene expression.
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Caption: Proposed signaling disruption in the haustorium by flutianil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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